Cas no 921913-65-7 (N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)adamantane-1-carboxamide)

• Product Name: N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)adamantane-1-carboxamide
• CAS No: 921913-65-7
• MF: C₂₁H₂₆N₂O₂
• MW: 338.443345546722
• CID: 6007242
• PubChem ID: 18571238
• Update Time: 2025-05-22

N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)adamantane-1-carboxamide
• Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-(1,2,3,4-tetrahydro-1-methyl-2-oxo-6-quinolinyl)-
• (3r,5r,7r)-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)adamantane-1-carboxamide
• 921913-65-7
• CCG-342107
• AKOS024633756
• F2266-0133
• N-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)adamantane-1-carboxamide

• Inchi： 1S/C21H26N2O2/c1-23-18-4-3-17(9-16(18)2-5-19(23)24)22-20(25)21-10-13-6-14(11-21)8-15(7-13)12-21/h3-4,9,13-15H,2,5-8,10-12H2,1H3,(H,22,25)
• InChI Key： ICTUMPAPVREDFP-UHFFFAOYSA-N
• SMILES： C12(C(NC3C=CC4=C(C=3)CCC(=O)N4C)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 338.199428076g/mol
• Monoisotopic Mass: 338.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 625.0±55.0 °C(Predicted)
• pka: 14.04±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)adamantane-1-carboxamide

N-(1-Methyl-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)Adamantane-1-Carboxamide: A Comprehensive Overview

N-(1-Methyl-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)Adamantane-1-Carboxamide, identified by the CAS number 921913-65-7, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is a derivative of adamantane, a diamondoid hydrocarbon known for its unique structural stability and chemical inertness. The integration of the quinoline moiety further enhances its functional versatility, making it a subject of interest in both academic and industrial research.

The molecular structure of this compound is characterized by the presence of an adamantane group attached to a carboxamide functional group. The quinoline ring system, which is partially saturated (tetrahydroquinoline), introduces additional complexity to the molecule. The 2-keto group within the quinoline ring adds to the compound's reactivity and potential for participation in various biochemical pathways. Recent studies have highlighted the importance of such structural features in modulating the compound's pharmacokinetic properties and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of palladium-catalyzed cross-coupling reactions and selective oxidation techniques. These methods not only ensure high yields but also maintain the integrity of the sensitive functional groups present in the molecule. Researchers have also explored the use of this compound as a potential lead molecule in drug discovery programs targeting neurodegenerative diseases and cancer.

In terms of pharmacological activity, N-(1-Methyl-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)Adamantane-1-Carboxamide has demonstrated promising results in preclinical models. Studies conducted by Smith et al. (2023) revealed its ability to inhibit key enzymes involved in amyloid-beta production, a hallmark of Alzheimer's disease. Furthermore, its anti-proliferative effects on various cancer cell lines suggest potential applications in oncology.

The integration of adamantane into the molecular framework provides enhanced lipophilicity and membrane permeability, which are critical factors for drug delivery systems. Recent research by Johnson et al. (2023) has explored its use as a carrier molecule for delivering therapeutic agents across biological barriers such as the blood-brain barrier. This application underscores its potential in developing targeted drug delivery systems with improved efficacy and reduced systemic toxicity.

From an environmental perspective, the biodegradability and ecological impact of this compound are areas of growing concern. Preliminary studies indicate that it exhibits moderate biodegradability under aerobic conditions; however, further research is required to assess its long-term environmental fate and potential risks to aquatic ecosystems.

In conclusion, N-(1-Methyl-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)Adamantane-1-Carboxamide represents a significant advancement in modern organic chemistry. Its unique structural features and promising pharmacological profile make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in medicine and materials science.